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Compound of Interest

Compound Name: Prop-2-ene-1-sulfonyl chloride

Cat. No.: B079268

An In-depth Technical Guide to Allyl Sulfonyl Chloride: Chemical Properties and Reactivity
For Researchers, Scientists, and Drug Development Professionals

Allyl sulfonyl chloride (ASC) is a bifunctional organic compound featuring both a reactive
sulfonyl chloride group and an allyl double bond.[1] This dual functionality makes it a versatile
intermediate and building block in organic synthesis, particularly for the preparation of
specialized sulfonamides, sulfonate esters, and other derivatives.[1][2] Its utility in the
development of pharmaceuticals and agrochemicals stems from its ability to introduce the allyl
sulfonyl moiety, which can be further functionalized.[3]

Chemical and Physical Properties

Allyl sulfonyl chloride is typically a colorless to pale yellow liquid with a pungent odor.[2] It is
important to handle this compound with care as it is corrosive and reactive, especially towards
nucleophiles.[2]

Table 1: Physical and Chemical Properties of Allyl Sulfonyl Chloride
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Property Value Reference
CAS Number 14418-84-9 [2]
Molecular Formula CsHsCIO2S [2]
Molecular Weight 140.59 g/mol [2]

Appearance Colorless to pale yellow liquid [2][3]
Boiling Point 78-79 °C at 15 mmHg [3]
Density 1.267 g/mL at 25 °C [3]

Refractive Index

1.453

[3]

SMILES

C=CCS(=0)(=0)Cl

[2]

InChl

InChl=1/C3H5CIO2S/c1-2-3-
7(4,5)6/h2H,1,3H2

[2]

Synthesis of Allyl Sulfonyl Chloride

The primary industrial synthesis of allyl sulfonyl chloride involves the reaction of sodium
allylsulfonate with a chlorinating agent, such as thionyl chloride.[1] The reaction is typically
performed in an inert solvent in the presence of a catalyst and a polymerization inhibitor to
prevent reactions involving the allyl double bond.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl sulfonyl chloride chemical properties and
reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079268#allyl-sulfonyl-chloride-chemical-properties-
and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b079268#allyl-sulfonyl-chloride-chemical-properties-and-reactivity
https://www.benchchem.com/product/b079268#allyl-sulfonyl-chloride-chemical-properties-and-reactivity
https://www.benchchem.com/product/b079268#allyl-sulfonyl-chloride-chemical-properties-and-reactivity
https://www.benchchem.com/product/b079268#allyl-sulfonyl-chloride-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

